2-Chloro-5-isopropylpyrimidine

• IUPAC Name: 2-chloro-5-propan-2-ylpyrimidine
• InChI: InChI=1S/C7H9ClN2/c1-5(2)6-3-9-7(8)10-4-6/h3-5H,1-2H3
• InChI Key: QFLAUXDLHKYUIA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CN=C(N=C1)Cl
• Molecular Formula: C7H9ClN2
• DSSTOX Substance ID: DTXSID80600562
• Molecular Weight: 156.61 g/mol
• CAS No.: 596114-50-0

Description

2-Chloro-5-isopropylpyrimidine is an organic compound with the molecular formula C7H9ClN2. It is a derivative of pyrimidine, a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Scientific Research Applications

2-Chloro-5-isopropylpyrimidine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a precursor in the development of pharmaceutical compounds.

Industry: Utilized in the production of agrochemicals and other industrial chemicals .

Safety and Hazards

2-Chloro-5-isopropylpyrimidine is classified as a warning under the GHS07 pictogram. It has hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and avoiding contact with skin and eyes.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Chloro-5-isopropylpyrimidine typically involves the chlorination of 5-isopropylpyrimidine. One common method includes the reaction of 5-isopropylpyrimidine with thionyl chloride (SOCl2) under reflux conditions. The reaction proceeds as follows: [ \text{C7H10N2} + \text{SOCl2} \rightarrow \text{C7H9ClN2} + \text{SO2} + \text{HCl} ]

Industrial Production Methods: In industrial settings, the production of this compound may involve more scalable methods, such as continuous flow processes, which allow for better control over reaction conditions and higher yields .

Chemical Reactions Analysis

Types of Reactions: 2-Chloro-5-isopropylpyrimidine undergoes various chemical reactions, including:

Nucleophilic Substitution: The chlorine atom can be substituted by nucleophiles such as amines, alcohols, or thiols.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents like sodium amide (NaNH2) or potassium tert-butoxide (KOtBu) in polar aprotic solvents (e.g., dimethyl sulfoxide, DMSO) are commonly used.

Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be employed.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Major Products Formed:

Substitution Reactions: Formation of 2-amino-5-isopropylpyrimidine, 2-alkoxy-5-isopropylpyrimidine, etc.

Oxidation and Reduction: Formation of various oxidized or reduced pyrimidine derivatives

Mechanism of Action

The mechanism of action of 2-Chloro-5-isopropylpyrimidine depends on its specific application. In biological systems, it may interact with various molecular targets, such as enzymes or receptors, leading to inhibition or activation of specific pathways. For example, it could inhibit bacterial enzymes, leading to antimicrobial effects .

Comparison with Similar Compounds

• 2-Chloro-5-methylpyrimidine
• 2-Chloro-5-ethylpyrimidine
• 2-Chloro-5-propylpyrimidine

Comparison: 2-Chloro-5-isopropylpyrimidine is unique due to the presence of the isopropyl group, which can influence its reactivity and biological activity compared to other similar compounds. The steric and electronic effects of the isopropyl group can lead to differences in how the compound interacts with various reagents and biological targets .

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 5-isopropylpyrimidin-2(1H)-one (2.1 g, 15.2 mmol), POCl3 (15 ml), and N,N-dimethylaniline (5 drops) was heated at reflux under a nitrogen atmosphere for 2 h. Upon cooling, the majority of the POCl3 was removed under reduced pressure. The residue was poured into ice water and extracted with chloroform (3×20 ml). The combined organic extracts were washed with brine, dried over MgSO4 and concentrated to provide 2-chloro-5-isopropylpyrimidine as a light brown oil, which was used without further purification.